(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
[4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O3S/c22-17(16-14-3-1-2-4-15(14)18-19-16)21-9-7-20(8-10-21)13-5-11-25(23,24)12-6-13/h13H,1-12H2,(H,18,19) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIEDBBCHWFZXHH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NN2)C(=O)N3CCN(CC3)C4CCS(=O)(=O)CC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanone is a complex organic molecule classified as a piperazine derivative. Its unique structural features suggest potential biological activity, particularly in medicinal chemistry. This article explores the biological properties of this compound, focusing on its pharmacological effects, synthesis methods, and case studies that highlight its therapeutic potential.
Structural Overview
The compound consists of:
- A piperazine ring , known for its diverse pharmacological activities including anxiolytic and antidepressant effects.
- A tetrahydrothiopyran moiety , which may enhance its interaction with biological targets.
- An indazole fragment , associated with various biological activities including anticancer properties.
The molecular formula is with a molecular weight of approximately 366.5 g/mol .
Pharmacological Properties
Piperazine derivatives have been extensively studied for their biological activities. The specific structure of this compound suggests several potential pharmacological effects:
- Antitumor Activity : Similar compounds have demonstrated antiproliferative effects against various cancer cell lines. For instance, derivatives of indazole have shown IC50 values in the low micromolar range against lung carcinoma cells (NCI-H460) .
- Antimicrobial Effects : The presence of sulfur in the thiopyran ring may contribute to antimicrobial properties. Related compounds have exhibited significant activity against resistant strains of bacteria such as Neisseria gonorrhoeae, with minimum inhibitory concentrations (MIC) reported as low as 62.5 μg/mL .
- Neuropharmacological Effects : Piperazine derivatives are often investigated for their central nervous system activities, including anxiolytic and antidepressant effects. The structural motifs in this compound may enhance interactions with neurotransmitter receptors.
Case Studies
Several studies have explored the biological activity of structurally similar compounds:
These studies indicate that modifications in the piperazine and indazole structures can significantly influence biological activity.
Synthesis Methods
The synthesis of this compound typically involves multi-step organic reactions:
- Formation of the piperazine ring through cyclization reactions.
- Introduction of the tetrahydrothiopyran moiety , which may involve sulfur-containing reagents.
- Coupling with the indazole fragment , often requiring protective group strategies to ensure selective reactions.
Each synthetic step must be optimized to achieve high yields and purity of the final product.
Scientific Research Applications
Medicinal Chemistry
The compound's structure suggests potential applications in drug development due to its unique chemical properties:
- Antidepressant Activity : Similar compounds with piperazine rings have shown efficacy as antidepressants. The presence of the tetrahydrothiopyran structure may enhance this activity by modulating neurotransmitter systems.
- Antimicrobial Properties : Compounds with similar frameworks have been investigated for their antimicrobial effects. The sulfur atom in the thiopyran ring could contribute to this activity through redox reactions.
Pharmaceutical Development
The synthesis of this compound can be optimized for pharmaceutical applications. Its reactivity allows for modifications that can lead to derivatives with enhanced therapeutic profiles:
| Reaction Type | Description |
|---|---|
| Oxidation | Sulfur atoms can be oxidized to form sulfoxides or sulfones, potentially increasing biological activity. |
| Reduction | Reduction reactions can modify the oxidation state of sulfur, affecting overall reactivity. |
| Substitution | Nucleophilic substitution reactions can introduce various functional groups to enhance efficacy and selectivity. |
Biological Interaction Studies
Understanding how this compound interacts with biological targets is crucial for its development:
- Binding Studies : Investigating how the compound binds to specific receptors or enzymes can provide insights into its mechanism of action.
- Toxicological Assessments : Evaluating the safety profile through in vitro and in vivo studies is essential for determining therapeutic viability.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s structural analogs can be categorized based on modifications to the piperazine core, the sulfone-bearing thiopyran unit, or the indazole moiety. Below is a comparative analysis with key examples from recent synthetic studies:
Piperazine-Linked Methanone Derivatives
- Thiophen-2-yl (4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)methanone (Compound 21) : Structural Differences: Replaces the thiopyran sulfone group with a trifluoromethylphenyl substituent and substitutes the indazole with a thiophene ring. Thiophene, being smaller and less polar than indazole, may reduce steric hindrance but limit hydrogen-bonding interactions. Activity: Such arylpiperazines are often associated with serotonin receptor modulation, suggesting divergent target profiles compared to the indazole-containing compound.
- 4-(1H-Pyrazol-4-yl)-1-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (Compound 5) : Structural Differences: Features a pyrazole ring instead of indazole and introduces a butanone spacer. Functional Implications: The pyrazole’s smaller size and higher aromaticity may alter binding specificity (e.g., kinase vs. GPCR targets).
Indazole-Containing Analogues
- 4,5,6,7-Tetrahydro-1H-indazole Derivatives :
- Saturation of the indazole ring (as seen in the target compound) reduces aromaticity, which may enhance solubility and reduce metabolic oxidation compared to fully aromatic indazoles. This modification is critical for improving pharmacokinetic profiles in CNS-targeted drugs.
Physicochemical and Pharmacological Data (Hypothetical Comparison)
Key Research Findings and Implications
Sulfone vs. Trifluoromethyl Groups : The thiopyran sulfone in the target compound likely improves solubility and metabolic stability compared to Compound 21’s trifluoromethyl group, which prioritizes lipophilicity .
Indazole vs. Pyrazole/Thiophene : The partially saturated indazole scaffold may confer selective kinase inhibition (e.g., cyclin-dependent kinases) due to its planar yet flexible structure, whereas pyrazole/thiophene derivatives favor aromatic stacking in GPCR binding pockets.
Synthetic Complexity : The thiopyran sulfone introduces synthetic challenges (e.g., oxidation steps), whereas trifluoromethyl or pyrazole groups are more straightforward to incorporate .
Q & A
Q. What are the recommended spectroscopic techniques for structural elucidation of this compound?
Methodological Answer:
- Nuclear Magnetic Resonance (NMR): Use - and -NMR to resolve proton environments and carbon frameworks, particularly for distinguishing the piperazine, thiopyran sulfone, and indazolyl moieties. For example, -NMR can identify aromatic protons in the indazole ring (δ 7.3–8.9 ppm) and sulfone-linked protons in the thiopyran system (δ 3.0–4.5 ppm) .
- Mass Spectrometry (MS): High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns. For instance, a parent ion at m/z 538 (M) was observed in structurally related compounds .
- Infrared (IR) Spectroscopy: Detect functional groups like C=O (1720 cm) and sulfone S=O (1150–1300 cm) .
Q. How can synthetic routes be designed for this compound?
Methodological Answer:
- Key Steps:
Piperazine Functionalization: React 1,1-dioxidotetrahydro-2H-thiopyran-4-yl derivatives with piperazine under nucleophilic substitution conditions (e.g., DMF, 80°C) .
Indazole Coupling: Use a methanone bridge (e.g., via Friedel-Crafts acylation) to link the piperazine and 4,5,6,7-tetrahydro-1H-indazole moieties. Solvent choice (e.g., THF vs. DCM) impacts yield .
- Purification: Column chromatography with silica gel (hexane/ethyl acetate gradient) resolves polar byproducts .
Advanced Research Questions
Q. How can reaction conditions be optimized to improve yield in multi-step syntheses?
Methodological Answer:
- Catalyst Screening: Test palladium catalysts (e.g., Pd(PPh)) for cross-coupling steps. For example, Pd-mediated Suzuki reactions achieved 75% yield in analogous heterocyclic systems .
- Temperature Control: Microwave-assisted synthesis (e.g., 60°C, 2 h) reduces side reactions in thermally sensitive steps .
- Solvent Effects: Polar aprotic solvents (e.g., DMF) enhance nucleophilicity in piperazine substitutions, while EtOH/DMF mixtures improve recrystallization .
Q. What strategies resolve contradictions in spectral data during structural validation?
Methodological Answer:
- Dynamic NMR: Resolve overlapping signals caused by conformational exchange in the piperazine ring (e.g., variable-temperature -NMR) .
- X-ray Crystallography: Definitive confirmation of stereochemistry and bond angles. For example, Acta Crystallographica Section E reports crystal structures of related piperazine-indazole hybrids (space group P_2$$_1/c) .
- Computational Modeling: DFT calculations (B3LYP/6-31G*) predict vibrational frequencies and compare with experimental IR data to validate sulfone group geometry .
Q. How do steric and electronic properties of substituents affect biological activity?
Methodological Answer:
- SAR Studies:
- Electron-Withdrawing Groups (EWGs): Sulfone groups enhance metabolic stability but may reduce membrane permeability. Compare logP values (e.g., sulfone vs. thioether analogs) .
- Indazole Modifications: Substitutions at the 4,5,6,7-tetrahydro position influence receptor binding. For example, bulky substituents reduce IC in kinase assays .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
